Copper iodide

• Molecular Formula: CuI2
• Molecular Weight: 317.35 g/mol
• IUPAC Name: copper;diiodide
• InChI: InChI=1S/Cu.2HI/h;2*1H/q+2;;/p-2
• InChI Key: GBRBMTNGQBKBQE-UHFFFAOYSA-L
• Canonical SMILES: [Cu+2].[I-].[I-]

Description

Copper iodide, also known as cuprous iodide, is an inorganic compound with the chemical formula CuI. It is a white or slightly yellowish solid at room temperature. When exposed to light, it slowly turns brown due to the liberation of iodine. This compound is not readily soluble in water but can dissolve in solutions containing iodide ions or in concentrated halide solutions. This compound is used in various applications, ranging from organic synthesis to cloud seeding .

Preparation Methods

Copper iodide can be prepared through several synthetic routes. In the laboratory, it is commonly prepared by mixing an aqueous solution of potassium iodide with a soluble copper(II) salt such as copper(II) sulfate. The reaction can be represented as: [ \text{CuSO}_4 + 2 \text{KI} \rightarrow \text{CuI}_2 + \text{K}_2\text{SO}_4 ]

Another method involves the direct reaction of iodine with copper: [ \text{Cu} + \text{I}_2 \rightarrow \text{CuI} ]

Industrial production often involves the reaction of copper sulfate with potassium iodide, where this compound precipitates out of the solution and can then be collected .

Chemical Reactions Analysis

Copper iodide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Some common reactions include:

• Oxidation: : this compound can be oxidized to copper(II) iodide and iodine. [ 2 \text{CuI} \rightarrow \text{Cu}_2\text{I}_2 + \text{I}_2 ]

• Reduction: : this compound can be reduced to metallic copper. [ \text{CuI} + \text{H}_2 \rightarrow \text{Cu} + \text{HI} ]

• Substitution: : this compound can react with various organic and inorganic reagents to form different products. For example, it can react with aryl iodides to form aryl sulfides. [ \text{CuI} + \text{ArI} \rightarrow \text{ArCuI} ]

Common reagents used in these reactions include iodine, hydrogen, and aryl iodides. The major products formed from these reactions include copper(II) iodide, iodine, metallic copper, and aryl sulfides .

Scientific Research Applications

Organic Synthesis and Catalysis

Copper iodide plays a crucial role in organic synthesis, particularly in cross-coupling reactions that are essential for forming carbon-carbon bonds. Key applications include:

Ullmann Coupling : CuI facilitates the formation of carbon-nitrogen, carbon-oxygen, and carbon-sulfur bonds, offering a more efficient alternative to traditional methods that often require harsh conditions. This reaction has gained traction due to its economic viability and effectiveness in synthesizing complex organic molecules .

Sonogashira Coupling : This reaction allows for the coupling of terminal alkynes with aryl or vinyl halides. CuI is favored in this process due to its ability to stabilize reaction intermediates and enhance overall reaction efficiency. The resulting conjugated enynes are valuable intermediates in pharmaceuticals and material science .

Oxidation Reactions : CuI is utilized as a co-catalyst in various oxidation processes, which are vital for synthesizing numerous organic compounds. Its role in these reactions highlights its importance in advancing organic chemistry methodologies .

Reaction Type	Role of this compound	Significance
Ullmann Coupling	Facilitator of bond formation	Economical synthesis of complex molecules
Sonogashira Coupling	Stabilizes intermediates	Essential for pharmaceutical intermediates
Oxidation Reactions	Co-catalyst	Vital for diverse organic syntheses

Electronics

In the electronics industry, this compound is integral to the fabrication of semiconductors and photovoltaic cells. Its applications include:

Thin-Film Solar Cells : CuI enhances the efficiency of thin-film solar cells by improving charge transport properties. Its use in these applications supports advancements in renewable energy technologies .

Light Emitting Diodes (LEDs) : CuI contributes significantly to the performance of LEDs, making it a critical material in modern lighting solutions .

Semiconductor Manufacturing : The compound is employed as a key material in various semiconductor devices, underscoring its importance in the electronics sector .

Application	Role of this compound	Impact
Thin-Film Solar Cells	Enhances efficiency	Supports renewable energy advancements
Light Emitting Diodes	Critical material	Improves performance of modern lighting
Semiconductor Devices	Key manufacturing component	Essential for electronic device production

Antibacterial and Antiviral Applications

Recent studies have highlighted the antibacterial and antiviral properties of this compound nanoparticles:

Antibacterial Activity : CuI nanoparticles exhibit significant antibacterial effects against both gram-positive and gram-negative bacteria by producing reactive oxygen species (ROS), which damage bacterial membranes and DNA. For instance, studies have shown minimum inhibitory concentrations (MIC) as low as 0.066 mg/ml against sensitive strains like DH5α .

Antiviral Activity Against SARS-CoV-2 : CuI nanoparticles have demonstrated rapid virucidal activity against SARS-CoV-2, effectively inactivating the virus on surfaces. The mechanism involves the destruction of viral proteins through ROS generation . This property positions CuI as a potential candidate for developing antiviral materials for high-touch surfaces and protective equipment.

Application	Mechanism	Effectiveness
Antibacterial	ROS production	Effective against gram-positive/negative bacteria
Antiviral	Viral protein destruction	Rapid inactivation of SARS-CoV-2

Pharmaceutical Applications

In pharmaceuticals, this compound serves as a reagent in various chemical syntheses and drug formulations:

Antimicrobial Properties : Its inherent antimicrobial characteristics make it valuable for developing medications aimed at treating infections .

Chemical Syntheses : CuI is utilized in several reactions critical for synthesizing pharmaceutical compounds, enhancing the efficiency and yield of desired products .

Mechanism of Action

The mechanism of action of copper iodide involves its ability to participate in various chemical reactions. In organic synthesis, it acts as a catalyst by facilitating the formation of bonds between different molecules. In biological applications, this compound releases iodine, which has antiseptic properties. The molecular targets and pathways involved include the formation of copper-iodine bonds and the release of iodine ions .

Comparison with Similar Compounds

Copper iodide can be compared with other similar compounds such as copper(I) fluoride, copper(I) chloride, and copper(I) bromide. These compounds share similar properties, such as being inorganic polymers and having a rich phase diagram with several crystalline forms. copper iod

Q & A

Basic Research Questions

Q. What experimental methods are suitable for synthesizing high-purity CuI, and how can reaction efficiency be optimized?

• Synthesis protocols :

• Hydrated precursors (e.g., CuSO₄·5H₂O and Na₂S₂O₃·5H₂O) are preferred over anhydrous forms due to water molecules stabilizing redox reactions and improving CuI yield .
• Gravimetric analysis (e.g., using KI and thiosulfate) ensures stoichiometric control. Common errors include incomplete product separation and iodine vapor loss, which can be mitigated via inert gas purging .
  • Purity assessment : Trace metal analysis via ICP-MS or X-ray diffraction (XRD) to confirm phase purity (>99.999% requires dividing Cu content by theoretical 33.4% ).

Q. How do arsenic and iron impurities affect iodometric copper analysis, and how can these interferences be resolved?

• Interference mechanism : Arsenic (V) reacts with iodide under acidic conditions (pH < 3–5), liberating iodine and inflating Cu²⁺ titrant results .
• Mitigation :

• Buffer solutions (e.g., potassium hydrogen phthalate) maintain pH > 5.7 to suppress arsenic interference.
• Add NH₃ to precipitate Fe³⁺, followed by NH₄HF₂ to complex residual Fe .

Q. What are the critical safety protocols for handling CuI in laboratory settings?

• Hazard mitigation :

• Use EN 374-certified gloves and fume hoods to avoid skin/eye contact (H318, H317) and inhalation (H315) .
• Prevent environmental contamination via sealed disposal containers (H410) .

Advanced Research Questions

Q. How can CuI’s p-type semiconductor properties be leveraged in optoelectronic devices, and what are the experimental challenges?

• Device integration :

• CuI’s high hole conductivity (10⁻³ S/cm) and visible-range transparency make it viable for perovskite solar cells. Early prototypes achieve ~6% efficiency but require surface passivation to reduce recombination losses .
• Challenges include interfacial stability with organic layers and scalable thin-film deposition (e.g., SILAR method) .
  • Characterization : Hall effect measurements and UV-Vis spectroscopy to quantify carrier mobility and bandgap (~3.1 eV) .

Q. What computational and experimental approaches resolve contradictions in CuI’s thermodynamic stability under varying conditions?

• Contradictions : Conflicting reports on CuI’s solubility and redox behavior in acidic vs. buffered media.
• Methodology :

• Density Functional Theory (DFT) to model CuI’s electronic structure and defect chemistry.
• Electrochemical impedance spectroscopy (EIS) to study ion migration in thermoelectric applications .

Q. How do synthesis conditions (e.g., temperature, precursor hydration) influence CuI’s crystallographic structure and antibacterial efficacy?

• Structural analysis :

• Hydrated precursors yield cubic ZnS-type structures (space group F$\overline{4}$3m), while anhydrous routes may introduce hexagonal polymorphs .
  • Antibacterial testing :
• Nanoparticle size (10–50 nm) synthesized via green methods (e.g., Brassica oleracea extract) enhances membrane disruption in E. coli .

Q. Methodological Best Practices

Q. How should researchers design reproducible experiments for CuI-based thermoelectric or sensor devices?

• Experimental design :

• Standardize substrate cleaning (e.g., O₂ plasma treatment) to ensure uniform CuI film adhesion.
• Use four-probe resistivity measurements with temperature control (±0.1°C) to assess thermoelectric coefficients .
  • Data validation : Cross-reference XRD with Raman spectroscopy to detect amorphous byproducts.

Q. What strategies address discrepancies in reported CuI bandgap values across studies?

• Root causes : Oxygen contamination, stoichiometric deviations, or measurement techniques (Tauc plot vs. ellipsometry).
• Solutions :

• High-vacuum deposition (<10⁻⁶ Torr) to minimize oxidation.
• Synchrotron-based XPS for precise valence band analysis .